Cas no 2649-76-5 (Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)-)

• Product Name: Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)-
• CAS No: 2649-76-5
• MF: C₂₄H₃₄O₃
• MW: 370.524967670441
• CID: 283336
• PubChem ID: 102303
• Update Time: 2025-04-19

Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)-
• (8R,9S,10R,13S,14S,17R)-3-ethoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tetradecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
• 3-Ethoxypregna-3,5-diene-21,17alpha-carbolactone
• 3-Ethoxy-pregna-4,6-diene-21-carboxylic acid, hydroxy-gamma-lactone
• Aldona ethyl enol ether
• BRN 1297803
• Pregna-3,5-diene-21-carboxylic acid, 3-ethoxy-17-hydroxy-, gamma-lactone, (17-alpha)-
• SC-11982
• DTXSID60949360
• EC 220-165-4
• NS00007540
• 2649-76-5
• 3-Ethoxy-10,13-dimethyl-1,2,7,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolan]-5'-one
• AKOS005622694
• (8R,9S,10R,13S,14S,17R)-3-ethoxy-10,13-dimethylspiro[1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2'-one
• EINECS 220-165-4

• Inchi： 1S/C24H34O3/c1-4-26-17-7-11-22(2)16(15-17)5-6-18-19(22)8-12-23(3)20(18)9-13-24(23)14-10-21(25)27-24/h5,15,18-20H,4,6-14H2,1-3H3/t18-,19+,20+,22+,23+,24-/m1/s1
• InChI Key： PFOMZLRVGKNKCE-PXFMPXEPSA-N
• SMILES： O1C(CC[C@]21CC[C@H]1[C@@H]3CC=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]12C)OCC)=O

Computed Properties

• Exact Mass: 370.251
• Monoisotopic Mass: 370.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 545.2°C at 760 mmHg
• Flash Point: 237.7°C
• Refractive Index: 1.561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives